Cas no 127500-89-4 (2-(2-Formyl-6-methoxyphenoxy)acetonitrile)

2-(2-Formyl-6-methoxyphenoxy)acetonitrile is a versatile synthetic intermediate used in organic and pharmaceutical chemistry. Its structure features a formyl group and a methoxy-substituted phenoxy acetonitrile moiety, making it valuable for constructing complex heterocycles and fine chemicals. The compound’s reactive aldehyde and nitrile functionalities enable diverse transformations, including condensation, cyclization, and nucleophilic addition reactions. It is particularly useful in the synthesis of bioactive molecules and advanced intermediates for drug development. The methoxy group enhances solubility and electronic properties, facilitating controlled reactivity. High purity and stability under standard conditions ensure reliable performance in research and industrial applications. This compound is well-suited for use in multi-step synthetic routes requiring precise functional group manipulation.
2-(2-Formyl-6-methoxyphenoxy)acetonitrile structure
127500-89-4 structure
Product Name:2-(2-Formyl-6-methoxyphenoxy)acetonitrile
CAS No:127500-89-4
MF:C10H9NO3
MW:191.183362722397
MDL:MFCD02082429
CID:3034205
PubChem ID:2764396
Update Time:2025-05-28

2-(2-Formyl-6-methoxyphenoxy)acetonitrile Chemical and Physical Properties

Names and Identifiers

    • 2-(2-甲酸基-6-甲氧基苯氧基)乙腈
    • 2-(2-FORMYL-6-METHOXYPHENOXY)ACETONITRILE
    • Acetonitrile, 2-(2-formyl-6-methoxyphenoxy)-
    • Oprea1_265894
    • STL381751
    • (2-formyl-6-methoxyphenoxy)acetonitrile
    • 2-(2-formyl-6-methoxyphenoxy)acetonitrile, AldrichCPR
    • MFCD02082429
    • 127500-89-4
    • DS-022464
    • SB85383
    • AKOS000113398
    • 8P-917
    • SCHEMBL12515887
    • CS-0313291
    • FF168861
    • 2-(2-Formyl-6-methoxyphenoxy)acetonitrile
    • MDL: MFCD02082429
    • Inchi: 1S/C10H9NO3/c1-13-9-4-2-3-8(7-12)10(9)14-6-5-11/h2-4,7H,6H2,1H3
    • InChI Key: KQMURQGQILYHJT-UHFFFAOYSA-N
    • SMILES: O(CC#N)C1C(C=O)=CC=CC=1OC

Computed Properties

  • Exact Mass: 191.058243149g/mol
  • Monoisotopic Mass: 191.058243149g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 4
  • Complexity: 233
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 59.3

Experimental Properties

  • Melting Point: 114-115°C

2-(2-Formyl-6-methoxyphenoxy)acetonitrile Security Information

  • Hazard Category Code: 36
  • Safety Instruction: 26
  • Hazardous Material Identification: Xi
  • HazardClass:IRRITANT

2-(2-Formyl-6-methoxyphenoxy)acetonitrile Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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Apollo Scientific
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